Cas no 13211-01-3 (1-1,1'-Biphenyl-4-yl-1-butanone)

1-1,1'-Biphenyl-4-yl-1-butanone structure
13211-01-3 structure
Product Name:1-1,1'-Biphenyl-4-yl-1-butanone
CAS No:13211-01-3
MF:C16H16O
MW:224.2976
MDL:MFCD00041352
CID:49104
PubChem ID:87564839
Update Time:2024-11-02

1-1,1'-Biphenyl-4-yl-1-butanone Chemical and Physical Properties

Names and Identifiers

    • 2-phenylbutyrophenone
    • a-Phenylbutyrophenone
    • 1,2-Diphenyl-1-butanone
    • a-Ethyldeoxybenzoin
    • (+/-)Ethyl desoxybenzoine
    • 1,2-Diphenyl-butan-1-one
    • alpha-Ethyl deoxybenzoin
    • 1-(4-Biphenylyl)-1-butanone
    • 4-Phenylbutyrophenone
    • 4-Butyrylbiphenyl
    • 1-(4-phenylphenyl)butan-1-one
    • 4'-Phenylbutyrophenone
    • TIMTEC-BB SBB005766
    • 4-Phenylbutyrophenon
    • 1,4-DIPHENYL-1-BUTANONE
    • 1-(BIPHENYL-4-YL)BUTAN-1-ONE
    • 1-(Biphenyl-4-yl)pentan-1-one
    • 4-BUTYRYLBIPHENYL 99+%
    • Butyrophenone, 4'-phenyl-
    • NSC24804
    • p-Phenylbutyrophenone
    • 1-Butanone, 1-[1,1'-biphenyl]-4-yl-
    • Bionet2_000536
    • 1-p-Biphenylyl-1-butanone
    • 1-biphenyl-4-ylbutan-1-one
    • MLS000326852
    • WOFNMZNJGZJHJO-UHFFFAOYSA-
    • HMS2293H23
    • HMS1365I08
    • 1-B
    • 12N-223
    • CHEMBL1499164
    • SY053926
    • MFCD00041352
    • NS00024188
    • DTXSID70157358
    • NSC-24804
    • NSC 24804
    • EINECS 236-178-3
    • SCHEMBL3733726
    • NCGC00246580-01
    • 1-Biphenyl-4-yl-butan-1-one
    • 1-Butanone,1'-biphenyl]-4-yl-
    • 1-[1,1'-biphenyl]-4-yl-1-butanone
    • CS-0187720
    • WOFNMZNJGZJHJO-UHFFFAOYSA-N
    • SMR000179361
    • InChI=1/C16H16O/c1-2-6-16(17)15-11-9-14(10-12-15)13-7-4-3-5-8-13/h3-5,7-12H,2,6H2,1H3
    • F21473
    • 13211-01-3
    • B1956
    • CCG-277942
    • 1-{[1,1'-biphenyl]-4-yl}butan-1-one
    • AKOS005080846
    • 1-1,1'-Biphenyl-4-yl-1-butanone
    • MDL： MFCD00041352
    • Inchi： 1S/C16H16O/c1-2-6-16(17)15-11-9-14(10-12-15)13-7-4-3-5-8-13/h3-5,7-12H,2,6H2,1H3
    • InChI Key： WOFNMZNJGZJHJO-UHFFFAOYSA-N
    • SMILES： O=C(C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 224.12000
  • Monoisotopic Mass: 224.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.4
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.022
  • Melting Point: 93.0 to 96.0 deg-C
  • Boiling Point: 355°C(lit.)
  • Flash Point: 152.6 °C
  • Refractive Index: 1.563
  • PSA: 17.07000
  • LogP: 3.89220
  • Solubility: Not determined

1-1,1'-Biphenyl-4-yl-1-butanone Security Information

1-1,1'-Biphenyl-4-yl-1-butanone Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-1,1'-Biphenyl-4-yl-1-butanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152124-5g
1-1,1'-Biphenyl-4-yl-1-butanone
 13211-01-3 98%
5g
 ¥113.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152124-25G
1-1,1'-Biphenyl-4-yl-1-butanone
 13211-01-3 98%
25g
 ¥339.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152124-500G
1-1,1'-Biphenyl-4-yl-1-butanone
 13211-01-3 98%
500g
 ¥2265.90 2023-09-04
TRC
B175875-0.5mg
1-[1,1'-Biphenyl]-4-yl-1-butanone
 13211-01-3
0.5mg
 $ 50.00 2022-06-07
TRC
B175875-1mg
1-[1,1'-Biphenyl]-4-yl-1-butanone
 13211-01-3
1mg
 $ 80.00 2022-06-07
TRC
B175875-2.5mg
1-[1,1'-Biphenyl]-4-yl-1-butanone
 13211-01-3
2.5mg
 $ 155.00 2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B871398-5g
4-Butyrylbiphenyl
 13211-01-3 99%
5g
 168.30 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BZ583-25g
1-1,1'-Biphenyl-4-yl-1-butanone
 13211-01-3 99.0%(GC)
25g
 ￥381.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BZ583-5g
1-1,1'-Biphenyl-4-yl-1-butanone
 13211-01-3 99.0%(GC)
5g
 ￥127.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BZ583-100g
1-1,1'-Biphenyl-4-yl-1-butanone
 13211-01-3 99.0%(GC)
100g
 ￥1148.0 2022-06-10

1-1,1'-Biphenyl-4-yl-1-butanone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13211-01-3)4-Butyrylbiphenyl
Order Number:LE1571;LE5760621
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13211-01-3)1-1,1'-Biphenyl-4-yl-1-butanone
Order Number:A806379
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:45
Price ($):233.0
Email:sales@amadischem.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13211-01-3)4-Butyrylbiphenyl
LE1571;LE5760621
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:13211-01-3)1-1,1'-Biphenyl-4-yl-1-butanone
A806379
Purity:99%
Quantity:500g
Price ($):233.0
Email